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Compound of Interest

Compound Name: G907

Cat. No.: B1654381

Application Notes and Protocols: G907 Epoxy
Series

Audience: Researchers, scientists, and drug development professionals.
1.0 Introduction

The G907 series of epoxy adhesives are two-component systems renowned for their robust
bonding capabilities across a variety of substrates, including glass, ceramics, and most metals
and plastics.[1][2][3][4] These epoxies are designed for a range of industrial bonding, casting,
and potting applications that demand good flowability, minimal shrinkage, and strong adhesion.
[1][3][4] This document provides a comprehensive guide to the proper mixing, handling, and
application of the G907 epoxy series to ensure optimal performance and bond strength in a
laboratory and research setting.

2.0 Materials and Equipment

G907 Epoxy Resin (Part A) and Hardener (Part B)

Clean, dry, and non-porous mixing surface (e.g., polypropylene sheet, metal plate)

Clean and disposable mixing utensils (e.g., wooden stir sticks, plastic spatulas)

Substrates for bonding
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Abrasive material (e.g., sandpaper)

Cleaning solvents (e.g., acetone, isopropanol)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Timer

Heating equipment (optional, for accelerated curing)
3.0 Safety Precautions
o Always work in a well-ventilated area to avoid inhalation of fumes.

o Wear appropriate PPE, including safety glasses and chemical-resistant gloves, to prevent
skin and eye contact.

o Consult the Safety Data Sheet (SDS) for detailed safety information.

4.0 Experimental Protocols

4.1 Surface Preparation

Proper surface preparation is critical to achieving a strong and durable bond.

o Cleaning: Thoroughly clean the surfaces of the substrates to be bonded. Remove any
contaminants such as dust, grease, oil, or moisture using a suitable solvent like acetone or
isopropanol.

» Abrasion: For non-porous or very smooth surfaces, mechanical abrasion is recommended to
increase the surface area and promote adhesion. Lightly sand the bonding surfaces with
fine-grit sandpaper.

« Final Cleaning: After abrasion, clean the surfaces again with a solvent to remove any loose
particles.

e Drying: Ensure the substrates are completely dry before applying the epoxy.
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4.2 Mixing of G907 Epoxy

Accurate measurement and thorough mixing of the resin and hardener are essential for proper
curing and performance.

o Dispensing: Dispense the resin (Part A) and hardener (Part B) onto a clean, dry mixing
surface according to the specified mix ratio by weight. Refer to Table 1 for the correct mix
ratios for different G907 variants.

e Mixing: Mix the two components together thoroughly for at least two minutes, or until a
uniform color and consistency are achieved. Scrape the sides and bottom of the mixing
surface to ensure all material is incorporated.

o Pot Life: Be mindful of the pot life, which is the time available to work with the mixed epoxy
before it begins to gel. Refer to Table 2 for the pot life of various G907 epoxies.

4.3 Application and Curing

» Application: Apply a thin, even layer of the mixed epoxy to one or both of the prepared
surfaces.

o Assembly: Join the substrates together, applying gentle pressure to ensure good contact and
to squeeze out any excess air bubbles.

e Curing: Allow the assembled parts to cure at the recommended temperature and time. The
epoxy can be cured at room temperature or at an elevated temperature for a faster cure.
Refer to Table 2 for curing schedules. Avoid disturbing the assembly during the curing
process.

5.0 Data Presentation

Table 1: Physical Properties and Mix Ratios of G907 Epoxy Variants
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Property G907-52 G907-55 G907-31 G907-24
Color Black[1][4] Blue[3] Clear[2] Transparent
Mix Ratio
(Resin:Hardener 100:14[1][4] 100:14[3] 100:25[2] 100:25
by Weight)
Mixed Viscosity

4,000[1][4] 4,000(3] 5,500[2] 12,000
(cps)
Specific Gravity 1.58[1][4] 1.58][3] 1.13[2] 1.20
Hardness (Shore
D) 85[1][4] 85[3] 88[2] 88

Table 2: Curing and Performance Characteristics of G907 Epoxy Variants
Property G907-52 G907-55 G907-31 G907-24
Pot Life
_ 30[1][4] 30[3] 30[2] 20

(minutes)
Cure Time (at

24 hours[4] 24 hours[3] 24 hours|[2] 24 hours
25°C)
Cure Time (at

4 hours[4] 4 hours|[3] 1-4 hours[2] 4 hours
65°C)
Operating

-60 to 145[1][4] -60 to 145[3] -65 to 130[2] -55 to 130
Temperature (°C)
Lap Shear
(Aluminum to 3,000[1][4] 3,000[3] 2,500([2] N/A
Aluminum, psi)

6.0 Visualization
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Caption: Workflow for the preparation, mixing, and application of G907 epoxy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Step-by-step guide for mixing and applying G907
epoxy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1654381#step-by-step-guide-for-mixing-and-

applying-g907-epoxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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